Cas no 56630-87-6 (Pregnan-20-one,5,6-epoxy-3,17-dihydroxy-16-methyl-, (3b,5a,6a,16a)- (9CI))

• Product Name: Pregnan-20-one,5,6-epoxy-3,17-dihydroxy-16-methyl-, (3b,5a,6a,16a)- (9CI)
• CAS No: 56630-87-6
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 375877
• PubChem ID: 22213524
• Update Time: 2025-04-19

Pregnan-20-one,5,6-epoxy-3,17-dihydroxy-16-methyl-, (3b,5a,6a,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnan-20-one,5,6-epoxy-3,17-dihydroxy-16-methyl-, (3b,5a,6a,16a)- (9CI)
• 5alpha,6alpha-epoxy-3beta,17-dihydroxy-16alpha-methylpregnan-20-one
• (3beta,16alpha)-3,17-dihydroxy-16-methyl-5,6-epoxypregnan-20-one
• 56630-87-6
• NS00056159
• EINECS 260-293-8

• Inchi： 1S/C22H34O4/c1-12-9-17-15-10-18-21(26-18)11-14(24)5-7-19(21,3)16(15)6-8-20(17,4)22(12,25)13(2)23/h12,14-18,24-25H,5-11H2,1-4H3/t12-,14+,15-,16+,17+,18+,19-,20+,21+,22+/m1/s1
• InChI Key： KJCQIPXVQPRPPF-WOHDBFHPSA-N
• SMILES： O1[C@H]2C[C@H]3[C@@H]4C[C@@H](C)[C@](C(C)=O)([C@@]4(C)CC[C@@H]3[C@@]3(C)CC[C@@H](C[C@@]132)O)O

Computed Properties

• Exact Mass: 362.24570956g/mol
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids